[1-[(2,6-Difluorophenyl)methyl]-6-methylpiperidin-3-yl]methanol

• IUPAC Name: [1-[(2,6-difluorophenyl)methyl]-6-methylpiperidin-3-yl]methanol
• InChI: InChI=1S/C14H19F2NO/c1-10-5-6-11(9-18)7-17(10)8-12-13(15)3-2-4-14(12)16/h2-4,10-11,18H,5-9H2,1H3
• InChI Key: MNSSCZZZQKMDIF-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CN1CC2=C(C=CC=C2F)F)CO
• Molecular Formula: C14H19F2NO
• Molecular Weight: 255.30 g/mol

Description

[1-[(2,6-Difluorophenyl)methyl]-6-methylpiperidin-3-yl]methanol is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields such as medicine, pharmacology, and biochemistry. This compound is a member of the piperidine family and has a unique chemical structure that makes it an interesting subject for scientific research.

Mechanism of Action

The exact mechanism of action of [1-[(2,6-Difluorophenyl)methyl]-6-methylpiperidin-3-yl]methanol is not fully understood. However, studies have suggested that it may act by binding to specific receptors in the central nervous system, leading to the modulation of pain and inflammation.
Biochemical and Physiological Effects:
Studies have shown that [1-[(2,6-Difluorophenyl)methyl]-6-methylpiperidin-3-yl]methanol has a range of biochemical and physiological effects. In animal studies, it has been shown to reduce pain and inflammation, and to have a mild sedative effect. Additionally, it has been shown to have antioxidant properties, which may make it useful in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One advantage of [1-[(2,6-Difluorophenyl)methyl]-6-methylpiperidin-3-yl]methanol is its unique chemical structure, which makes it an interesting subject for scientific research. Additionally, its potential applications in various fields make it a versatile compound. However, one limitation is the complexity of its synthesis, which may make it difficult to obtain in large quantities.

Future Directions

There are several future directions for research on [1-[(2,6-Difluorophenyl)methyl]-6-methylpiperidin-3-yl]methanol. One area of interest is its potential as an analgesic and anti-inflammatory agent. Additionally, further studies are needed to fully understand its mechanism of action and to determine its potential applications in the treatment of oxidative stress-related diseases. Finally, research could focus on the development of more efficient synthesis methods for this compound.

Synthesis Methods

The synthesis of [1-[(2,6-Difluorophenyl)methyl]-6-methylpiperidin-3-yl]methanol is a complex process that involves several steps. The most common method for synthesizing this compound is through the reaction of 2,6-difluorobenzyl chloride with 6-methylpiperidine in the presence of a reducing agent such as lithium aluminum hydride. The resulting product is then treated with methanol to obtain [1-[(2,6-Difluorophenyl)methyl]-6-methylpiperidin-3-yl]methanol.

Scientific Research Applications

The unique chemical structure of [1-[(2,6-Difluorophenyl)methyl]-6-methylpiperidin-3-yl]methanol has led to its potential applications in various scientific fields. In pharmacology, this compound has been studied for its potential as an analgesic and anti-inflammatory agent. In biochemistry, it has been used as a tool for studying the interactions between proteins and ligands. Additionally, [1-[(2,6-Difluorophenyl)methyl]-6-methylpiperidin-3-yl]methanol has been studied for its potential as a building block for the synthesis of other compounds.